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Compound of Interest

Compound Name: 2-Hydroxyanthraquinone

Cat. No.: B1200814 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals working with 2-
Hydroxyanthraquinone. Adherence to these guidelines is critical for ensuring personal safety

and proper disposal.

Essential Safety & Physical Data
A thorough understanding of the physical and chemical properties of 2-
Hydroxyanthraquinone is the first line of defense in its safe handling. The following table

summarizes key quantitative data for this compound.
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Property Value Source

Molecular Formula C₁₄H₈O₃ [1][2]

Molecular Weight 224.21 g/mol [1][2][3]

Appearance Yellow to green-yellow solid [4]

Melting Point 314°C (acetic acid) [5]

Boiling Point 325.61°C (rough estimate) [1]

Solubility
DMSO: 30 mg/mL[1][6], DMF:

5 mg/mL[1][3][6]
[1][3][6]

GHS Hazard Statements
H411: Toxic to aquatic life with

long lasting effects
[2][7]

Operational Plan: From Preparation to Post-
Handling
Strict adherence to the following procedural steps is mandatory to minimize exposure and

ensure a safe laboratory environment.

Preparation
Review Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for 2-
Hydroxyanthraquinone.

Designated Work Area: All work with 2-Hydroxyanthraquinone powder must be conducted

in a designated area, such as a chemical fume hood or a powder weighing station, to control

dust.

Personal Protective Equipment (PPE): Don the following required PPE before entering the

designated work area:

Eye Protection: Chemical safety goggles.

Hand Protection: Nitrile gloves.
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Body Protection: A lab coat.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible.

Handling
Weighing and Transfer:

Carefully weigh the desired amount of 2-Hydroxyanthraquinone in a tared container

within the fume hood.

Avoid creating dust. If any powder spills, clean it up immediately following the spill cleanup

protocol.

Dissolution:

When preparing solutions, slowly add the 2-Hydroxyanthraquinone powder to the

solvent to prevent splashing.

If sonication is required for dissolution, ensure the container is securely capped.[3]

Post-Handling:

After handling, decontaminate all surfaces and equipment with an appropriate solvent.

Carefully remove PPE, avoiding self-contamination.

Wash hands thoroughly with soap and water.

Disposal Plan: Managing 2-Hydroxyanthraquinone
Waste
Proper disposal of 2-Hydroxyanthraquinone and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
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Solid Waste: All solid waste contaminated with 2-Hydroxyanthraquinone, including unused

powder, contaminated weigh boats, and paper towels, must be collected in a designated,

labeled, and sealed hazardous waste container.

Liquid Waste: Solutions containing 2-Hydroxyanthraquinone should be collected in a

separate, clearly labeled hazardous liquid waste container.

Contaminated PPE: Used gloves, lab coats, and any other contaminated PPE must be

disposed of as hazardous waste in a designated container.

Disposal Procedure
Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste" and the

chemical name "2-Hydroxyanthraquinone."

Storage: Store hazardous waste containers in a designated, secure area away from

incompatible materials.

Pickup: Arrange for the collection and disposal of the hazardous waste through your

institution's licensed hazardous waste management service. Do not dispose of 2-
Hydroxyanthraquinone down the drain or in regular trash.

Visual Workflow for Safe Handling
The following diagram illustrates the key steps and decision points for the safe handling of 2-
Hydroxyanthraquinone.
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Safe Handling Workflow for 2-Hydroxyanthraquinone
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Caption: Workflow for the safe handling of 2-Hydroxyanthraquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1200814?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB8695507_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds010580
https://www.targetmol.com/compound/2-hydroxyanthraquinone
https://www.medchemexpress.com/2-hydroxyanthraquinone.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8695507.htm
https://www.caymanchem.com/product/32906/2-hydroxyanthraquinone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyanthraquinone
https://www.benchchem.com/product/b1200814#personal-protective-equipment-for-handling-2-hydroxyanthraquinone
https://www.benchchem.com/product/b1200814#personal-protective-equipment-for-handling-2-hydroxyanthraquinone
https://www.benchchem.com/product/b1200814#personal-protective-equipment-for-handling-2-hydroxyanthraquinone
https://www.benchchem.com/product/b1200814#personal-protective-equipment-for-handling-2-hydroxyanthraquinone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1200814?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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